Cas no 219915-41-0 ((e)-3-[4-(hydroxymethyl)phenyl]prop-2-enoic Acid)

(e)-3-[4-(hydroxymethyl)phenyl]prop-2-enoic Acid structure
219915-41-0 structure
Product name:(e)-3-[4-(hydroxymethyl)phenyl]prop-2-enoic Acid
CAS No:219915-41-0
MF:C10H10O3
MW:178.184603214264
CID:1405598
PubChem ID:54422591

(e)-3-[4-(hydroxymethyl)phenyl]prop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

    • (E)-3-[4-(hydroxymethyl)phenyl]prop-2-enoic acid
    • 4-(Hydroxymethyl)cinnamic acid
    • SureCN2300813
    • MB04671
    • FT-0695964
    • 3-(4-(HYDROXYMETHYL)PHENYL)ACRYLIC ACID
    • 3-[4-(HYDROXYMETHYL)PHENYL]PROP-2-ENOIC ACID
    • WBVWJXSDIOLYPW-UHFFFAOYSA-N
    • DB-294834
    • AKOS010805584
    • 4-hydroxymethylcinnamic acid
    • 219915-41-0
    • (e)-3-[4-(hydroxymethyl)phenyl]prop-2-enoic Acid
    • Inchi: InChI=1S/C10H10O3/c11-7-9-3-1-8(2-4-9)5-6-10(12)13/h1-6,11H,7H2,(H,12,13)
    • InChI Key: WBVWJXSDIOLYPW-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC=C1CO)C=CC(=O)O

Computed Properties

  • Exact Mass: 178.062994177g/mol
  • Monoisotopic Mass: 178.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.2
  • Topological Polar Surface Area: 57.5Ų

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